Cas no 98238-08-5 (2-(Pyridine-3-carbonyl)cyclopentan-1-one)

• Product Name: 2-(Pyridine-3-carbonyl)cyclopentan-1-one
• CAS No: 98238-08-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5705743
• PubChem ID: 20223446
• Update Time: 2025-10-11

2-(Pyridine-3-carbonyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridine-3-carbonyl)cyclopentan-1-one
• 2-Nicotinoylcyclopentan-1-one
• Cyclopentanone, 2-(3-pyridinylcarbonyl)-
• AKOS011018787
• EN300-1126735
• 98238-08-5
• SCHEMBL10354365
• CS-0348363

• Inchi： 1S/C11H11NO2/c13-10-5-1-4-9(10)11(14)8-3-2-6-12-7-8/h2-3,6-7,9H,1,4-5H2
• InChI Key： DOYIYVYKJSUOOI-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC1C(C1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 365.5±32.0 °C(Predicted)
• pka: 9.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Pyridine-3-carbonyl)cyclopentan-1-one

Comprehensive Overview of 2-(Pyridine-3-carbonyl)cyclopentan-1-one (CAS No. 98238-08-5): Properties, Applications, and Industry Insights

2-(Pyridine-3-carbonyl)cyclopentan-1-one (CAS No. 98238-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ketone derivative combines a pyridine ring with a cyclopentanone scaffold, offering versatile reactivity for synthetic applications. As the demand for novel heterocyclic compounds grows, this molecule stands out for its potential in drug discovery and material science.

The compound's pyridine-3-carbonyl moiety is particularly noteworthy, as it introduces both hydrogen-bonding capabilities and aromatic stability. Researchers frequently explore its role as a building block for more complex molecules, especially in developing kinase inhibitors or antimicrobial agents. Recent studies highlight its utility in creating biologically active intermediates, aligning with current trends in targeted therapy development.

From a physicochemical perspective, 2-(Pyridine-3-carbonyl)cyclopentan-1-one typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its carbonyl group at the 1-position of the cyclopentane ring makes it reactive toward nucleophiles, while the pyridine nitrogen offers coordination sites for metal catalysts. These features make it valuable for cross-coupling reactions—a hot topic in green chemistry discussions.

In pharmaceutical contexts, this compound frequently appears in patent literature as a precursor for central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier (a trending research area in neurology) makes it attractive for neuroprotective agent development. Additionally, the agrochemical industry investigates derivatives for potential plant growth regulation properties, responding to the global push for sustainable agriculture solutions.

Synthetic methodologies for 98238-08-5 often involve Friedel-Crafts acylation or transition-metal-catalyzed coupling—techniques currently optimized for industrial-scale production. Recent advancements in flow chemistry (a highly searched term in chemical engineering) have improved the compound's manufacturing efficiency, reducing waste generation. Environmental considerations now drive innovation in its synthesis, addressing the industry's focus on green chemistry principles.

Analytical characterization of 2-(Pyridine-3-carbonyl)cyclopentan-1-one typically employs HPLC-MS and NMR spectroscopy, with particular emphasis on the ketone's tautomeric behavior—a subject of ongoing computational chemistry studies. The compound's stability under various pH conditions (a frequently queried aspect in formulation research) makes it suitable for diverse drug delivery systems.

Market analysts note rising demand for pyridine-containing compounds like this one, driven by their prevalence in FDA-approved drugs. The cyclopentanone ring modification offers metabolic stability advantages—a key consideration in modern medicinal chemistry strategies. As combinatorial chemistry and high-throughput screening (popular search terms in drug discovery) advance, this molecule's role in lead optimization continues to expand.

Quality control protocols for CAS 98238-08-5 emphasize strict control of process-related impurities, reflecting regulatory requirements in Good Manufacturing Practice (GMP) environments. The compound's chromatographic purity (a critical parameter for researchers) is typically maintained above 98% for most applications, with specialized grades available for sensitive biological assays.

Emerging applications include its use in organic electronics, where its conjugated system shows promise in developing novel semiconductors. This aligns with booming interest in flexible electronics and optoelectronic materials—topics dominating materials science forums. The compound's photophysical properties are under investigation for potential light-emitting diode (LED) applications.

Storage and handling recommendations for 2-(Pyridine-3-carbonyl)cyclopentan-1-one emphasize protection from moisture and oxidation, with inert atmosphere packaging being standard. These precautions address common end-user queries about compound stability during transportation and long-term storage—critical considerations for international supply chains.

As synthetic biology advances, researchers are exploring enzymatic routes to produce pyridine-carbonyl hybrids like this compound. This approach responds to growing interest in biocatalysis and sustainable manufacturing. The compound's structural features make it an interesting case study for enzyme substrate specificity investigations.

In conclusion, 2-(Pyridine-3-carbonyl)cyclopentan-1-one (CAS No. 98238-08-5) represents a multifaceted chemical entity with expanding applications across multiple industries. Its unique combination of aromatic and alicyclic components continues to inspire innovation in molecular design, particularly in addressing contemporary challenges in healthcare and technology development.